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Compound of Interest

Compound Name: 44-Homooligomycin A

Cat. No.: B15560463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthesis of 44-Homooligomycin A, a macrolide antibiotic belonging to the oligomycin family.
This document is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the therapeutic potential and synthetic strategies of this

class of compounds.

Chemical Structure of 44-Homooligomycin A

44-Homooligomycin A is a homolog of the well-characterized Oligomycin A. The designation
"44-Homo" indicates the presence of an additional methylene group (-CH2-) in the molecule
compared to its parent compound. The definitive structure of 44-Homooligomycin A is
synonymous with 26-Demethyl-26-ethyloligomycin[1]. The molecular formula of 44-
Homooligomycin A is C46H76011[1].

The core structure is a 26-membered macrolide lactone ring, which features a spiroketal
system. The key structural difference between Oligomycin A (C45H74011) and 44-
Homooligomycin A lies in the substitution at position C-26 of the macrolide ring. In Oligomycin
A, this position is substituted with a methyl group, whereas in 44-Homooligomycin A, it bears
an ethyl group. This seemingly minor structural modification can have significant implications
for the molecule's biological activity and pharmacokinetic properties.
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Figure 1: Comparative Structures of Oligomycin A and 44-Homooligomycin A

Chemical Structures of Oligomycin A and 44-Homooligomycin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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